1,2-Dimethylhydrazine 1,2-Dimethylhydrazine 1,2-dimethylhydrazine appears as a colorless liquid with an ammonia-like odor. Less dense than water. Contact irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make photographic chemicals.
1,2-dimethylhydrazine is a member of the class of hydrazines that is hydrazine in which one of the hydrogens attached to each nitrogen is replaced by a methyl group. A powerful DNA alkylating agent and carcinogen, it is used to induce colon cancer in laboratory rats and mice. It has a role as a carcinogenic agent and an alkylating agent. It is a conjugate base of a 1,2-dimethylhydrazine(2+).
A DNA alkylating agent that has been shown to be a potent carcinogen and is widely used to induce colon tumors in experimental animals.
Brand Name: Vulcanchem
CAS No.: 540-73-8
VCID: VC20820512
InChI: InChI=1S/C2H8N2/c1-3-4-2/h3-4H,1-2H3
SMILES: CNNC
Molecular Formula: C2H8N2
H3CNHNHCH3
C2H8N2
Molecular Weight: 60.1 g/mol

1,2-Dimethylhydrazine

CAS No.: 540-73-8

Cat. No.: VC20820512

Molecular Formula: C2H8N2
H3CNHNHCH3
C2H8N2

Molecular Weight: 60.1 g/mol

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1,2-Dimethylhydrazine - 540-73-8

Specification

Description 1,2-dimethylhydrazine appears as a colorless liquid with an ammonia-like odor. Less dense than water. Contact irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make photographic chemicals.
1,2-dimethylhydrazine is a member of the class of hydrazines that is hydrazine in which one of the hydrogens attached to each nitrogen is replaced by a methyl group. A powerful DNA alkylating agent and carcinogen, it is used to induce colon cancer in laboratory rats and mice. It has a role as a carcinogenic agent and an alkylating agent. It is a conjugate base of a 1,2-dimethylhydrazine(2+).
A DNA alkylating agent that has been shown to be a potent carcinogen and is widely used to induce colon tumors in experimental animals.
CAS No. 540-73-8
Molecular Formula C2H8N2
H3CNHNHCH3
C2H8N2
Molecular Weight 60.1 g/mol
IUPAC Name 1,2-dimethylhydrazine
Standard InChI InChI=1S/C2H8N2/c1-3-4-2/h3-4H,1-2H3
Standard InChI Key DIIIISSCIXVANO-UHFFFAOYSA-N
SMILES CNNC
Canonical SMILES CNNC
Boiling Point 177.8 °F at 760 mm Hg (USCG, 1999)
81.0 °C
81 °C @ 753 mm Hg
81 °C
Colorform CLEAR, COLORLESS LIQ
Flash Point Less than 23 °C (Closed cup)
Melting Point -9.0 °C
-9 °C

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